Cas no 13888-03-4 (Methyl 4-Chloro-2-methylbutanoate)

• Product Name: Methyl 4-Chloro-2-methylbutanoate
• CAS No: 13888-03-4
• Molecular Formula: C₆H₁₁ClO₂
• Molecular Weight: 150.6033
• MDL: MFCD00198001
• CID: 120007
• PubChem ID: 87566333

Methyl 4-Chloro-2-methylbutanoate Properties

Names and Identifiers

• Methyl 4-chloro-2-methylbutanoate
• Methyl 4-Chloro-2-methylbutyrate
• Butanoic acid,4-chloro-2-methyl-, methyl ester
• 4-chloro-2-methyl-butyric acid methyl ester
• 4-Chloro-2-methylbutyric Acid Methyl Ester
• Chloromethylbutyricacidmethylester
• 4-CHLORO-2-METHYLBUTYRIC ACID METHYL ESTER 98+%
• ZDDYJHVTUSUPFC-UHFFFAOYSA-N
• SBB054131
• 4098AD
• FCH963874
• C1319
• Methyl4-Chloro-2-methylbutanoate
• AKOS006222332
• FT-0636975
• SCHEMBL320546
• AS-67338
• CS-0205287
• Butanoic acid, 4-chloro-2-methyl-, methyl ester
• 13888-03-4
• MFCD00198001
• D89391
• DTXSID20460425
• DTXCID10411244
• DB-042452

• MDL： MFCD00198001
• InChIKey： ZDDYJHVTUSUPFC-UHFFFAOYSA-N
• Inchi： 1S/C6H11ClO2/c1-5(3-4-7)6(8)9-2/h5H,3-4H2,1-2H3
• SMILES： ClC([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 150.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 150.0447573g/mol
• Heavy Atom Count: 9
• Complexity: 93.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.42440
• PSA: 26.30000
• Refractive Index: 1.4320-1.4340
• Boiling Point: 81°C/23.3mmHg
• Flash Point: 61.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,08 g/cm3

Methyl 4-Chloro-2-methylbutanoate Security Information

• Symbol:
• Safety Instruction： S23; S24/25
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning

Methyl 4-Chloro-2-methylbutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters